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Compound of Interest

Compound Name: 3-Bromobenzonitrile

Cat. No.: B1265711

CAS Number: 6952-59-6 Synonyms: m-Bromobenzonitrile, 1-Bromo-3-cyanobenzene, 3-
Cyanobromobenzene

This technical guide provides an in-depth overview of 3-Bromobenzonitrile, a pivotal chemical
intermediate in the fields of pharmaceutical and agrochemical research and development. This
document is tailored for researchers, scientists, and drug development professionals, offering
detailed information on its properties, synthesis, and applications.

Core Properties

3-Bromobenzonitrile is a white to off-white crystalline solid.[1] It is a key building block in
organic synthesis due to its versatile chemical reactivity.

Physicochemical Data

The fundamental physical and chemical properties of 3-Bromobenzonitrile are summarized
below for easy reference.
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Property Value

Molecular Formula C7H4BrN[2]
Molecular Weight 182.02 g/mol [2]
Melting Point 38-40 °C

Boiling Point 225 °C

Density 1.6 g/cm3[3]

Flash Point 113 °C (closed cup)
Solubility Insoluble in water[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
Bromobenzonitrile.

Technique Data Highlights

1H NMR (400 MHz, CDCls) Signals confirmed by spectral data.[4]

13C NMR Spectral data available.[5]

Infrared (IR) Key functional group peaks identified.[6]

Mass Spectrometry (MS) Molecular ion peak observed at m/z 182/180.[7]

Safety and Handling

3-Bromobenzonitrile is classified as harmful and an irritant.[1] Proper safety precautions are
essential when handling this compound.

GHS Hazard Information
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Hazard Statement Description

H302 Harmful if swallowed.[1][8]

H312 Harmful in contact with skin.[1]
H315 Causes skin irritation.[1][9]

H319 Causes serious eye irritation.[1][9]
H332 Harmful if inhaled.[9]

H335 May cause respiratory irritation.[9]

Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338[9]

Always handle 3-Bromobenzonitrile in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10]

Synthesis and Reaction Pathways

The primary route for the synthesis of 3-Bromobenzonitrile is the Sandmeyer reaction, which
involves the diazotization of an aromatic amine followed by displacement with a nucleophile.
[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1265711#3-bromobenzonitrile-cas-
number-6952-59-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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